Cas no 1183457-90-0 (1-{[4-(Trifluoromethoxy)phenyl]methyl}-1H-pyrazol-3-amine)

• Product Name: 1-{[4-(Trifluoromethoxy)phenyl]methyl}-1H-pyrazol-3-amine
• CAS No: 1183457-90-0
• MF: C₁₁H₁₀F₃N₃O
• MW: 257.211812496185
• MDL: MFCD12516634
• CID: 4683797
• PubChem ID: 54920777
• Update Time: 2025-10-29

1-{[4-(Trifluoromethoxy)phenyl]methyl}-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-{[4-(Trifluoromethoxy)phenyl]methyl}-1H-pyrazol-3-amine
• 1-[[4-(trifluoromethoxy)phenyl]methyl]pyrazol-3-amine
• SCHEMBL17316720
• AKOS005913267
• SIKIKHWVJZISFJ-UHFFFAOYSA-N
• 1-{[4-(trifluoromethoxy)phenyl]methyl}pyrazol-3-amine
• 1183457-90-0
• 1-(4-(Trifluoromethoxy)benzyl)-1H-pyrazol-3-amine
• MFCD12516634
• G72261

• MDL： MFCD12516634
• Inchi： 1S/C11H10F3N3O/c12-11(13,14)18-9-3-1-8(2-4-9)7-17-6-5-10(15)16-17/h1-6H,7H2,(H2,15,16)
• InChI Key： SIKIKHWVJZISFJ-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)CN1C=CC(N)=N1)(F)F

Computed Properties

• Exact Mass: 257.07759644g/mol
• Monoisotopic Mass: 257.07759644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.1
• XLogP3: 2.7

Additional information on 1-{[4-(Trifluoromethoxy)phenyl]methyl}-1H-pyrazol-3-amine

1-{[4-(Trifluoromethoxy)phenyl]methyl}-1H-pyrazol-3-amine: A Comprehensive Overview

The compound with CAS No. 1183457-90-0, known as 1-{[4-(Trifluoromethoxy)phenyl]methyl}-1H-pyrazol-3-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique structure, which combines a trifluoromethoxy-substituted phenyl group with a pyrazole ring. The trifluoromethoxy group is a strong electron-withdrawing substituent, which significantly influences the electronic properties of the molecule, making it highly versatile for various applications.

Recent studies have highlighted the potential of 1-{[4-(Trifluoromethoxy)phenyl]methyl}-1H-pyrazol-3-amine in drug discovery. Its pyrazole ring is a well-known scaffold in medicinal chemistry due to its ability to form hydrogen bonds and interact with biological targets. The trifluoromethoxy substitution enhances the lipophilicity of the molecule, which is crucial for improving bioavailability in pharmaceutical applications. Researchers have explored its potential as an inhibitor of various enzymes, including kinases and proteases, which are implicated in diseases such as cancer and neurodegenerative disorders.

In addition to its pharmacological applications, this compound has shown promise in materials science. The trifluoromethoxy group imparts unique electronic properties to the molecule, making it a candidate for use in organic electronics. Recent advancements have demonstrated its potential as a component in light-emitting diodes (LEDs) and organic photovoltaic devices. The ability of 1-{[4-(Trifluoromethoxy)phenyl]methyl}-1H-pyrazol-3-amine to act as an electron-deficient acceptor material has been exploited in designing efficient charge transport layers.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the trifluoromethoxy-substituted benzaldehyde derivative. This is followed by condensation reactions to form the pyrazole ring. Recent optimizations in synthetic protocols have focused on improving yield and purity, leveraging green chemistry principles to minimize environmental impact. The use of microwave-assisted synthesis and catalytic systems has emerged as a cutting-edge approach to streamline the production of this compound.

From an environmental perspective, understanding the fate and behavior of 1-{[4-(Trifluoromethoxy)phenyl]methyl}-1H-pyrazol-3-amine in natural systems is crucial. Studies have shown that the trifluoromethoxy group enhances the persistence of the compound in aquatic environments, raising concerns about its bioaccumulation potential. However, recent research indicates that under certain conditions, such as photodegradation and microbial action, the compound can undergo transformation into less harmful byproducts.

In conclusion, 1-{[4-(Trifluoromethoxy)phenyl]methyl}-1H-pyrazol-3-amine (CAS No. 1183457-90-0) stands at the intersection of chemistry, biology, and materials science. Its unique structure and functional groups make it a valuable tool for advancing drug discovery and developing next-generation electronic materials. As research continues to uncover new applications and optimize its synthesis and environmental profile, this compound is poised to play an increasingly important role in both academic and industrial settings.